Cas no 946760-10-7 (3-(2,4-Dichlorophenoxy)pyrrolidine)

• Product Name: 3-(2,4-Dichlorophenoxy)pyrrolidine
• CAS No: 946760-10-7
• MF: C₁₀H₁₁Cl₂NO
• MW: 232.106440782547
• MDL: MFCD08687546
• CID: 1001184
• PubChem ID: 45075480
• Update Time: 2025-10-16

3-(2,4-Dichlorophenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-DICHLOROPHENOXY)PYRROLIDINE
• BB 0261715
• 3-(2,4-Dichlorophenoxy)pyrrolidine

• MDL： MFCD08687546
• Inchi： 1S/C10H11Cl2NO/c11-7-1-2-10(9(12)5-7)14-8-3-4-13-6-8/h1-2,5,8,13H,3-4,6H2
• InChI Key： GBIXEZKLXLWGNZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1CNCC1)Cl

Computed Properties

• Exact Mass: 231.022
• Monoisotopic Mass: 231.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on 3-(2,4-Dichlorophenoxy)pyrrolidine

3-(2,4-Dichlorophenoxy)pyrrolidine: An Overview of a Versatile Compound (CAS No. 946760-10-7)

3-(2,4-Dichlorophenoxy)pyrrolidine, with the CAS number 946760-10-7, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound is characterized by its distinctive pyrrolidine ring and the presence of a 2,4-dichlorophenoxy substituent, which imparts it with a range of interesting chemical and biological properties.

The chemical structure of 3-(2,4-Dichlorophenoxy)pyrrolidine consists of a five-membered pyrrolidine ring attached to a 2,4-dichlorophenyl group via an ether linkage. This structure provides the compound with high stability and reactivity, making it an attractive candidate for various synthetic transformations and biological studies. The dichlorophenyl moiety is known for its ability to interact with specific biological targets, while the pyrrolidine ring offers flexibility and conformational diversity.

In recent years, 3-(2,4-Dichlorophenoxy)pyrrolidine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a scaffold for the design of novel therapeutic agents. Researchers have explored its use in the development of compounds targeting various diseases, including neurological disorders, cancer, and inflammatory conditions.

A notable study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 3-(2,4-Dichlorophenoxy)pyrrolidine-based derivatives as potent inhibitors of protein kinases. Protein kinases are enzymes that play crucial roles in cellular signaling pathways and are often implicated in disease processes. The study demonstrated that certain derivatives of 3-(2,4-Dichlorophenoxy)pyrrolidine exhibited high selectivity and efficacy against specific kinases, making them promising candidates for further development as therapeutic agents.

Beyond its applications in drug discovery, 3-(2,4-Dichlorophenoxy)pyrrolidine has also been investigated for its use in chemical synthesis. Its unique structure makes it an excellent building block for constructing more complex molecules. For instance, researchers have utilized this compound as a starting material for the synthesis of various heterocyclic compounds with potential biological activities. The ease with which it can be modified through functional group transformations adds to its versatility in synthetic chemistry.

The synthesis of 3-(2,4-Dichlorophenoxy)pyrrolidine typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2,4-dichlorophenol with an appropriate pyrrolidine derivative under controlled conditions. Advances in synthetic methods have led to more efficient and environmentally friendly approaches to producing this compound on both laboratory and industrial scales.

In addition to its chemical properties, the safety profile of 3-(2,4-Dichlorophenoxy)pyrrolidine is an important consideration for its practical applications. Toxicological studies have shown that this compound exhibits low toxicity when used under controlled conditions. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

The future prospects for 3-(2,4-Dichlorophenoxy)pyrrolidine are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various scientific disciplines. Its unique combination of structural features and biological activities makes it a valuable tool for both fundamental research and applied sciences.

In conclusion, 3-(2,4-Dichlorophenoxy)pyrrolidine (CAS No. 946760-10-7) stands out as a versatile and intriguing compound with significant potential in pharmaceutical research and chemical synthesis. As further studies are conducted and new applications are discovered, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.